Fermagate
Fermagate
Fermagate is a calcium-free, iron and magnesium hydroxy carbonate and inorganic phosphate binder with phosphate lowering activity. Fermagate is made up of magnesium and ferric iron atoms held in an insoluble, rigid, crystalline-layered structure, with carbonate groups lying between the layers. Upon oral administration, the carbonate ions in fermagate are exchanged for free phosphate ions released from food in the gastrointestinal tract; thereby, strongly binding phosphate. This inhibits phosphate uptake, lowers phosphate plasma levels and preventing hyperphosphatemia.
Brand Name:
Vulcanchem
CAS No.:
119175-48-3
VCID:
VC0175764
InChI:
InChI=1S/CH2O3.2Fe.4Mg.16H2O/c2-1(3)4;;;;;;;;;;;;;;;;;;;;;;/h(H2,2,3,4);;;;;;;16*1H2/q;2*+3;4*+2;;;;;;;;;;;;;;;;/p-14
SMILES:
C(=O)([O-])[O-].O.O.O.O.[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Fe+3].[Fe+3]
Molecular Formula:
CH20Fe2Mg4O19
Molecular Weight:
545.062
Fermagate
CAS No.: 119175-48-3
Cat. No.: VC0175764
Molecular Formula: CH20Fe2Mg4O19
Molecular Weight: 545.062
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Specification
| Description | Fermagate is a calcium-free, iron and magnesium hydroxy carbonate and inorganic phosphate binder with phosphate lowering activity. Fermagate is made up of magnesium and ferric iron atoms held in an insoluble, rigid, crystalline-layered structure, with carbonate groups lying between the layers. Upon oral administration, the carbonate ions in fermagate are exchanged for free phosphate ions released from food in the gastrointestinal tract; thereby, strongly binding phosphate. This inhibits phosphate uptake, lowers phosphate plasma levels and preventing hyperphosphatemia. |
|---|---|
| CAS No. | 119175-48-3 |
| Molecular Formula | CH20Fe2Mg4O19 |
| Molecular Weight | 545.062 |
| IUPAC Name | tetramagnesium;iron(3+);carbonate;dodecahydroxide;tetrahydrate |
| Standard InChI | InChI=1S/CH2O3.2Fe.4Mg.16H2O/c2-1(3)4;;;;;;;;;;;;;;;;;;;;;;/h(H2,2,3,4);;;;;;;16*1H2/q;2*+3;4*+2;;;;;;;;;;;;;;;;/p-14 |
| Standard InChI Key | VESOWWBEYMMDFG-UHFFFAOYSA-A |
| SMILES | C(=O)([O-])[O-].O.O.O.O.[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Fe+3].[Fe+3] |
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